3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile

• IUPAC Name: (E)-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]-3-(4-prop-2-enoxyphenyl)prop-2-enenitrile
• InChI: InChI=1S/C21H14Cl2N2OS/c1-2-9-26-17-6-3-14(4-7-17)10-16(12-24)21-25-20(13-27-21)15-5-8-18(22)19(23)11-15/h2-8,10-11,13H,1,9H2/b16-10+
• InChI Key: QIIODYYCIZCOPG-MHWRWJLKSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Isomeric SMILES: C=CCOC1=CC=C(C=C1)/C=C(\C#N)/C2=NC(=CS2)C3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C21H14Cl2N2OS
• Molecular Weight: 413.3 g/mol

Description

3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile, also known as DAS181, is a potent antiviral drug that has been extensively studied for its potential therapeutic applications against a wide range of viral infections.

Mechanism of Action

3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile works by cleaving the sialic acid receptors on the surface of host cells, which prevents the virus from attaching and infecting the cells. This mechanism of action is highly specific to the viral strains that use sialic acid as their receptor, making it a promising therapeutic option for a wide range of viral infections.
Biochemical and Physiological Effects:
3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile has been shown to be highly effective in inhibiting viral replication and reducing viral load in infected individuals. It has also been shown to have minimal toxicity and side effects, making it a promising therapeutic option for viral infections.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile is its high specificity for viral strains that use sialic acid as their receptor, which makes it a promising therapeutic option for a wide range of viral infections. However, one of the limitations of 3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile is its high cost of production, which may limit its availability for widespread use.

Future Directions

There are many potential future directions for the use of 3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile in the treatment of viral infections. One potential direction is the development of combination therapies that include 3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile and other antiviral drugs to increase its effectiveness against a wider range of viral strains. Another potential direction is the development of new formulations of 3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile that are more cost-effective and easier to administer, which could increase its availability for widespread use. Additionally, further research is needed to better understand the long-term effects of 3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile on the immune system and its potential for developing resistance to the drug.

Synthesis Methods

3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile is synthesized through a multistep process involving the reaction of various chemical compounds, including 4-(3,4-dichlorophenyl)-1,3-thiazol-2-amine, allyl alcohol, and acrylonitrile. The final product is a white crystalline powder that is highly soluble in water and other polar solvents.

Scientific Research Applications

3-[4-(allyloxy)phenyl]-2-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]acrylonitrile has been extensively studied for its potential therapeutic applications against a wide range of viral infections, including influenza, parainfluenza, and respiratory syncytial virus. It works by cleaving the sialic acid receptors on the surface of host cells, which prevents the virus from attaching and infecting the cells.